Cas no 1203684-57-4 (5-bromo-4,4-dimethyl-2,3-dihydro-1H-isoquinoline)

5-Bromo-4,4-dimethyl-2,3-dihydro-1H-isoquinoline is a brominated isoquinoline derivative featuring a dimethyl-substituted dihydroisoquinoline core. This compound is of interest in synthetic organic chemistry due to its utility as a versatile intermediate for the preparation of more complex heterocyclic systems. The bromine substituent at the 5-position enhances reactivity for further functionalization via cross-coupling reactions, while the 4,4-dimethyl group contributes to steric stability. Its rigid fused-ring structure makes it valuable in medicinal chemistry research, particularly for the development of bioactive molecules targeting neurological and pharmacological applications. The compound is typically handled under inert conditions due to its sensitivity to oxidation.

5-bromo-4,4-dimethyl-2,3-dihydro-1H-isoquinoline structure

1203684-57-4 structure

Product Name:5-bromo-4,4-dimethyl-2,3-dihydro-1H-isoquinoline

CAS No:1203684-57-4

MF:C₁₁H₁₄BrN

MW:240.139562129974

MDL:MFCD16618980

CID:1033480

PubChem ID:71303691

Update Time:2025-06-06

5-bromo-4,4-dimethyl-2,3-dihydro-1H-isoquinoline Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline
- 5-bromo-1,2,3,4-tetrahydro-4,4-dimethylIsoquinoline
- 5-bromo-4,4-dimethyl-2,3-dihydro-1H-isoquinoline
- SCHEMBL14862984
- DTXSID20745087
- 1203684-57-4
- DA-37945
- J-517060
- CS-0442375
- AKOS016845065
- MDL： MFCD16618980
- Inchi： 1S/C11H14BrN/c1-11(2)7-13-6-8-4-3-5-9(12)10(8)11/h3-5,13H,6-7H2,1-2H3
- InChI Key： TWKOHMCQTMGJSC-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2CNCC(C)(C)C=21

Computed Properties

Exact Mass: 239.03096g/mol
Monoisotopic Mass: 239.03096g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 12Å²

5-bromo-4,4-dimethyl-2,3-dihydro-1H-isoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM145451-1g	5-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline	1203684-57-4	95%	1g	$***	2023-04-03
Chemenu	CM145451-1g	5-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline	1203684-57-4	95%	1g	$1384	2021-08-05
Alichem	A189005380-5g	5-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline	1203684-57-4	95%	5g	$3484.00	2023-09-04
Alichem	A189005380-10g	5-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline	1203684-57-4	95%	10g	$4690.00	2023-09-04
Alichem	A189005380-25g	5-Bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline	1203684-57-4	95%	25g	$8442.00	2023-09-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJD0814-100MG	5-bromo-4,4-dimethyl-2,3-dihydro-1H-isoquinoline	1203684-57-4	95%	100MG	￥ 1,280.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJD0814-250MG	5-bromo-4,4-dimethyl-2,3-dihydro-1H-isoquinoline	1203684-57-4	95%	250MG	￥ 2,052.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJD0814-500MG	5-bromo-4,4-dimethyl-2,3-dihydro-1H-isoquinoline	1203684-57-4	95%	500MG	￥ 3,418.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJD0814-1G	5-bromo-4,4-dimethyl-2,3-dihydro-1H-isoquinoline	1203684-57-4	95%	1g	￥ 5,121.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJD0814-5G	5-bromo-4,4-dimethyl-2,3-dihydro-1H-isoquinoline	1203684-57-4	95%	5g	￥ 15,364.00	2023-04-06